Cas no 304459-52-7 (N-(4-Nitrobenzylidene)-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine)

• Product Name: N-(4-Nitrobenzylidene)-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine
• CAS No: 304459-52-7
• MF: C₁₄H₁₃N₃O₂S
• MW: 287.336921453476
• CID: 6784494
• PubChem ID: 9566559
• Update Time: 2025-10-29

N-(4-Nitrobenzylidene)-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• (NE)-N-[(4-Nitrophenyl)methylidene]-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine
• N-(4-NITROBENZYLIDENE)-4,5,6,7-TETRAHYDRO-1,3-BENZOTHIAZOL-2-AMINE
• AKOS001572918
• 304459-52-7
• AB01227541-03
• NCGC00340689-01
• (E)-1-(4-NITROPHENYL)-N-(4,5,6,7-TETRAHYDRO-1,3-BENZOTHIAZOL-2-YL)METHANIMINE
• BIM-0023536.P001
• 1-(4-Nitrophenyl)-N-(4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)methanimine
• CCG-10864
• N-(4-Nitrobenzylidene)-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine

• Inchi： 1S/C14H13N3O2S/c18-17(19)11-7-5-10(6-8-11)9-15-14-16-12-3-1-2-4-13(12)20-14/h5-9H,1-4H2/b15-9+
• InChI Key： ZRRXQPFJHQXYBN-OQLLNIDSSA-N
• SMILES： S1C(/N=C/C2C=CC(=CC=2)[N+](=O)[O-])=NC2=C1CCCC2

Computed Properties

• Exact Mass: 287.07284784g/mol
• Monoisotopic Mass: 287.07284784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 99.3Ų

Additional information on N-(4-Nitrobenzylidene)-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine

Comprehensive Overview of N-(4-Nitrobenzylidene)-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine (CAS No. 304459-52-7)

N-(4-Nitrobenzylidene)-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine (CAS No. 304459-52-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique nitrobenzylidene and tetrahydrobenzothiazole moieties, exhibits intriguing chemical properties that make it a subject of ongoing research. Its molecular structure combines a benzothiazole core with a nitro-substituted benzylidene group, which contributes to its potential applications in various scientific domains.

In recent years, the demand for novel heterocyclic compounds like N-(4-Nitrobenzylidene)-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine has surged due to their versatility in drug discovery and development. Researchers are particularly interested in its role as a pharmacophore, which could lead to breakthroughs in treating diseases such as cancer, inflammation, and microbial infections. The nitro group in its structure is often associated with enhanced bioactivity, making it a valuable scaffold for designing new therapeutic agents.

The synthesis of CAS No. 304459-52-7 typically involves condensation reactions between 4-nitrobenzaldehyde and 4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine. This process highlights the compound's adaptability in organic synthesis, where it serves as an intermediate for more complex molecules. Its Schiff base formation capability is another area of interest, as Schiff bases are known for their chelating properties and applications in catalysis and material science.

From an industrial perspective, N-(4-Nitrobenzylidene)-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine is explored for its potential in developing advanced materials. Its aromatic and heterocyclic nature makes it a candidate for use in organic electronics, such as OLEDs and photovoltaic cells. The compound's ability to absorb UV-visible light also positions it as a potential photosensitizer or dye in optoelectronic applications.

Environmental and safety considerations are paramount when handling CAS No. 304459-52-7. While it is not classified as a hazardous substance, proper laboratory practices should be followed to ensure safe usage. Researchers are increasingly focusing on green chemistry approaches to synthesize such compounds, minimizing waste and reducing environmental impact. This aligns with the growing trend of sustainable chemical practices in the pharmaceutical and material science industries.

The future of N-(4-Nitrobenzylidene)-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine lies in its interdisciplinary applications. As computational chemistry and AI-driven drug discovery gain traction, this compound could play a pivotal role in virtual screening and molecular modeling. Its structural features make it a promising candidate for machine learning-assisted drug design, where researchers aim to predict its bioactivity and optimize its properties computationally.

In conclusion, N-(4-Nitrobenzylidene)-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine (CAS No. 304459-52-7) represents a fascinating intersection of chemistry, biology, and materials science. Its unique structure and multifunctional properties continue to inspire innovation across multiple scientific disciplines. As research progresses, this compound is likely to emerge as a key player in the development of next-generation therapeutics and advanced materials.